Cas no 6961-73-5 (1-Piperidinecarbothioicacid, S-ethyl ester)
6961-73-5 structure
Product Name:1-Piperidinecarbothioicacid, S-ethyl ester
CAS No:6961-73-5
MF:C8H15NOS
MW:173.275800943375
CID:525971
PubChem ID:247692
Update Time:2025-04-19
1-Piperidinecarbothioicacid, S-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarbothioicacid, S-ethyl ester
- s-ethyl piperidine-1-carbothioate
- 6961-73-5
- NSC62748
- NCIOpen2_000139
- DTXSID20989707
- AKOS015967033
- NSC-62748
-
- Inchi： 1S/C8H15NOS/c1-2-11-8(10)9-6-4-3-5-7-9/h2-7H2,1H3
- InChI Key： KJZPWOULIPRXEA-UHFFFAOYSA-N
- SMILES： S(CC)C(N1CCCCC1)=O
Computed Properties
- Exact Mass: 173.087
- Monoisotopic Mass: 173.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.088
- Boiling Point: 259.6°Cat760mmHg
- Flash Point: 110.8°C
- Refractive Index: 1.52
1-Piperidinecarbothioicacid, S-ethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
6961-73-5 (1-Piperidinecarbothioicacid, S-ethyl ester) Related Products
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